Cas no 91493-67-3 (2-[4-[(Z)-(4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]phenoxy]acetic acid)

• Product Name: 2-[4-[(Z)-(4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]phenoxy]acetic acid
• CAS No: 91493-67-3
• MF: C₁₂H₉NO₄S₂
• MW: 295.33416056633
• CID: 996456
• PubChem ID: 6173157
• Update Time: 2025-04-20

2-[4-[(Z)-(4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]phenoxy]acetic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL6275371
• AKOS000287900
• NSC90948
• DTXSID50422157
• 91493-67-3
• T6579526
• NSC-90948
• STL368452
• {4-[(Z)-(4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy}acetic acid
• 2-[4-[(Z)-(4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]phenoxy]acetic acid

• Inchi： 1S/C12H9NO4S2/c14-10(15)6-17-8-3-1-7(2-4-8)5-9-11(16)13-12(18)19-9/h1-5H,6H2,(H,14,15)(H,13,16,18)/b9-5-
• InChI Key： GZCBPDCRKATUQO-UITAMQMPSA-N
• SMILES： S1C(NC(/C/1=C/C1C=CC(=CC=1)OCC(=O)O)=O)=S

Computed Properties

• Exact Mass: 294.997299
• Monoisotopic Mass: 294.997299
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 133
• XLogP3: 2.4

Experimental Properties

• Density: 1.57
• Refractive Index: 1.725